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Compound of Interest

benzyl pyrrolidine-2-carboxylate
Compound Name:
hydrochloride

Cat. No.: B6143277

An In-Depth Technical Guide to Benzyl (S)-pyrrolidine-2-carboxylate hydrochloride (CAS:
16652-71-4)

Section 1: Introduction and Strategic Importance

Benzyl (S)-pyrrolidine-2-carboxylate hydrochloride, identified by CAS number 16652-71-4, is a
pivotal chiral building block in modern medicinal chemistry and pharmaceutical development.[1]
[2][3][4] As a derivative of the naturally occurring amino acid L-proline, it provides a rigid,
stereochemically defined pyrrolidine scaffold that is integral to the design of a wide array of
biologically active molecules.[5] The five-membered, non-planar ring structure allows for a
three-dimensional exploration of chemical space that is often crucial for achieving high-affinity
and selective interactions with biological targets.[5]

Its most notable application is as a key raw material and pharmaceutical intermediate in the
synthesis of the angiotensin-converting enzyme (ACE) inhibitor, Lisinopril, a widely prescribed
medication for hypertension and heart failure.[6] Beyond this specific application, its utility
extends to solid-phase peptide synthesis (SPPS) and as a foundational fragment in the
development of novel chemical entities for various therapeutic areas.[6][7] This guide serves as
a comprehensive technical resource for researchers and drug development professionals,
detailing the compound's properties, synthesis, analytical validation, applications, and handling
protocols.
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Section 2: Physicochemical and Handling

Properties

A thorough understanding of the compound's physical and chemical characteristics is

fundamental for its effective use in a laboratory setting. These properties dictate storage

conditions, solvent selection, and analytical methodology.

Core Chemical and Physical Data

The key identifying and physical properties are summarized below.

Property Value Source(s)

CAS Number 16652-71-4 [1][2][6][8]

Molecular Formula C12H16CINO2 [1112]161[9]

Molecular Weight 241.71 g/mol [11[2][6]
benzyl (2S)-pyrrolidine-2-

IUPAC Name ¥ (25)-py ) [6]
carboxylate;hydrochloride
Benzyl L-prolinate

Synonyms ] [3][6]
hydrochloride, H-Pro-OBzl.HCI

Appearance White to off-white solid 9]

. 298.0%, with specific batches
Purity (HPLC) [2][9]

reported at 99.34%

Optical Rotation

-46.9° (c=1.00 g/100ml in H20)

[9]

Solubility Profile

The solubility of Benzyl (S)-pyrrolidine-2-carboxylate hydrochloride is a critical parameter for

reaction setup, purification, and analytical sample preparation.

e In Vitro Solubility: The compound is highly soluble in Dimethyl Sulfoxide (DMSO) at a
concentration of 100 mg/mL (413.72 mM).[1]
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o Expert Insight: Achieving this concentration often requires ultrasonic agitation to overcome
the compound's crystalline lattice energy.[1] It is crucial to use freshly opened, anhydrous
DMSO, as the solvent's hygroscopic nature can significantly impact the solubility and
stability of the reagent.[1]

Stability and Storage

Proper storage is essential to maintain the integrity and purity of the compound. As a
hydrochloride salt, it is susceptible to moisture.

e Solid Form:
o Store at -20°C for long-term stability (up to 3 years).[2]
o Store at 4°C for shorter-term use (up to 2 years).[2]
e In Solution (Stock Solutions):
o Store at -80°C for up to 6 months.[1][2][10]
o Store at -20°C for up to 1 month.[1][2][10]

o Causality: The decreased stability in solution is due to the increased molecular mobility,
allowing degradation pathways (e.g., ester hydrolysis) to occur more readily than in the
solid state. Repeated freeze-thaw cycles should be avoided by aliquoting stock solutions.
[10] All storage containers must be tightly sealed and protected from moisture.[1][9]

Section 3: General Synthesis Workflow

While multiple proprietary methods exist, a common and logical approach to synthesizing
Benzyl (S)-pyrrolidine-2-carboxylate hydrochloride involves the esterification of L-proline with
benzyl alcohol, followed by the formation of the hydrochloride salt. This process protects the
carboxylic acid as a benzyl ester, a common strategy in peptide synthesis where the protecting
group can be removed later via hydrogenolysis.

Generalized Synthetic Protocol
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The following protocol is a representative, non-optimized procedure illustrating the key
chemical transformations.

e Reaction Setup: In a multi-necked flask under an inert atmosphere (e.g., nitrogen or argon),
suspend L-proline in a suitable solvent like toluene.

o Acid Catalyst Addition: Add a catalytic amount of an acid catalyst, such as p-toluenesulfonic
acid, to facilitate the esterification.

» Reagent Addition: Introduce benzyl alcohol to the suspension.

o Azeotropic Distillation: Heat the reaction mixture to reflux using a Dean-Stark apparatus to
remove the water formed during the esterification, thereby driving the reaction to completion.

» Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical
technique, such as Thin Layer Chromatography (TLC) or HPLC, until the starting L-proline is
consumed.

o Workup and Isolation: Cool the reaction mixture. The product, benzyl (S)-pyrrolidine-2-
carboxylate, can be isolated and purified using standard organic chemistry techniques like
extraction and column chromatography.

o Salt Formation: Dissolve the purified free base in a suitable anhydrous solvent (e.g., diethyl
ether or ethyl acetate). Bubble dry hydrogen chloride gas through the solution, or add a
solution of HCI in an organic solvent, until precipitation of the hydrochloride salt is complete.

e Final Product Isolation: Collect the resulting white solid by filtration, wash with the solvent to
remove any unreacted starting material, and dry under vacuum to yield Benzyl (S)-
pyrrolidine-2-carboxylate hydrochloride.

Synthesis Workflow Diagram
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Synthesis Workflow
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Analytical Characterization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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